Cas no 104795-63-3 (Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester)
104795-63-3 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
CAS No:104795-63-3
MF:C11H10O4S
MW:238.259702205658
CID:1146009
Update Time:2024-07-26
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Chemical and Physical Properties
Names and Identifiers
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- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester
- Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methyl ester
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- Inchi: 1S/C11H10O4S/c1-14-6-3-4-8-7(5-6)9(12)10(16-8)11(13)15-2/h3-5,12H,1-2H3
- InChI Key: FJBDQYAPBNUQQC-UHFFFAOYSA-N
- SMILES: C12=CC=C(OC)C=C1C(O)=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 367.14203
- Monoisotopic Mass: 238.03
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84A^2
Experimental Properties
- Density: 1.374±0.06 g/cm3(Predicted)
- Boiling Point: 370.8±37.0 °C(Predicted)
- PSA: 76.07
- pka: 7.46±0.50(Predicted)
Benzo[b]thiophene-2-carboxylic acid, 3-hydroxy-5-methoxy-, methylester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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